Cas no 1353965-78-2 (2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol)

2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol is a fluorinated amino alcohol derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a chiral center and a fluorine-substituted aromatic ring, which may enhance binding affinity and metabolic stability in bioactive compounds. The presence of both hydroxyl and tertiary amine functional groups allows for versatile reactivity, making it a useful intermediate in the development of receptor-targeting molecules. The fluorine moiety can influence electronic properties, potentially improving pharmacokinetic profiles. This compound is of interest in medicinal chemistry for its structural features that may contribute to the design of novel therapeutics or fine chemicals. Proper handling and storage are recommended due to its reactive functional groups.

2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol structure

1353965-78-2 structure

Product Name:2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol

CAS No:1353965-78-2

MF:C₁₁H₁₆FNO

MW:197.24924659729

CID:2167869

Update Time:2025-06-07

2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol
- 2-((1-(4-Fluorophenyl)ethyl)(methyl)amino)ethanol
- AM93483
- 2-{[1-(4-fluorophenyl)ethyl]methylamino}-ethanol
- Inchi： 1S/C11H16FNO/c1-9(13(2)7-8-14)10-3-5-11(12)6-4-10/h3-6,9,14H,7-8H2,1-2H3
- InChI Key： NHDDQHOACSEIIR-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C)N(C)CCO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 157
Topological Polar Surface Area: 23.5

2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	086447-500mg	2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol	1353965-78-2		500mg	￡488.00	2022-03-01

2-{[1-(4-Fluoro-phenyl)-ethyl]-methyl-amino}-ethanol Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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